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Compound of Interest

Compound Name: Chromium(III) nitrate nonahydrate

Cat. No.: B1588484 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of a standard aqueous solution

of Chromium(III) nitrate. Adherence to this protocol is crucial for ensuring the accuracy,

reproducibility, and safety of experimental results.

Introduction
Standard solutions are solutions containing a precisely known concentration of a substance.

They serve as essential references in analytical chemistry, enabling the determination of

unknown concentrations through techniques like titration or spectrophotometry. Chromium(III)

nitrate, typically available as the nonahydrate (Cr(NO₃)₃·9H₂O), is a common source of Cr³⁺

ions used in synthesis, catalysis, and various analytical procedures. The protocol herein details

the preparation of a standard solution from the solid nonahydrate salt.

Safety Precautions
Chromium(III) nitrate nonahydrate is an oxidizing agent and can cause skin and serious eye

irritation.[1][2][3] It is imperative to handle this chemical with care in a well-ventilated area or a

chemical fume hood.

Personal Protective Equipment (PPE) required:

Nitrile gloves[1][2][4]
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Safety glasses with side-shields or chemical splash goggles[1][2]

A lab coat[5][6]

Handling:

Avoid breathing dust.[1]

Avoid contact with skin and eyes.[1][2][4]

Keep away from clothing and other combustible materials.[2][5][6]

Wash hands thoroughly after handling.[5][6]

Ensure eyewash stations and safety showers are readily accessible.[5][6]

Reagents and Equipment
Reagents:

Chromium(III) nitrate nonahydrate (Cr(NO₃)₃·9H₂O), analytical grade or higher

Deionized or distilled water

Dilute nitric acid (optional, for enhanced stability)[7]

Equipment:

Analytical balance (readable to ±0.0001 g)

Volumetric flask (Class A) with stopper

Beakers

Glass stirring rod

Weighing paper or weighing boat

Spatula
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Wash bottle with deionized water

Pipettes

Quantitative Data Summary
The following table summarizes the key quantitative properties of Chromium(III) nitrate
nonahydrate, which are essential for accurate preparation of a standard solution.

Property Value Reference(s)

Chemical Formula Cr(NO₃)₃ · 9H₂O [8][9][10]

Molar Mass 400.15 g/mol [3][9][10]

Appearance Purple crystalline solid [8]

Solubility in Water 810 g/L at 20 °C [10][11]

pH (50 g/L solution at 20 °C) 2-3 [10][11]

Experimental Protocol
This protocol describes the preparation of 100 mL of a 0.1 M Chromium(III) nitrate standard

solution. The procedure can be adapted for different concentrations or volumes by adjusting

the calculated mass of the solute.

Step 1: Calculation

Determine the required mass of Cr(NO₃)₃·9H₂O.

Mass (g) = Molarity (mol/L) × Volume (L) × Molar Mass ( g/mol )

Mass (g) = 0.1 mol/L × 0.100 L × 400.15 g/mol

Mass (g) = 4.0015 g

Step 2: Weighing the Solute

Place a clean, dry weighing boat on the analytical balance and tare the balance to zero.
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Carefully use a spatula to weigh out exactly 4.0015 g of Chromium(III) nitrate nonahydrate
into the weighing boat. Record the exact mass.

Step 3: Dissolution

Transfer the weighed solid into a clean beaker (e.g., 150 mL).

Add approximately 50-60 mL of deionized water to the beaker.

Stir the mixture gently with a glass stirring rod until the solid is completely dissolved.[12][13]

The solution should appear violet.

Note for enhanced stability: For long-term storage, using a 0.01 M nitric acid solution as

the solvent can prevent the hydrolysis of the chromium ions.[7]

Step 4: Dilution to Final Volume

Carefully pour the dissolved solution from the beaker into a 100 mL Class A volumetric flask.

Use a wash bottle with deionized water to rinse the beaker, stirring rod, and any funnel used

for the transfer. Add all rinsings to the volumetric flask to ensure no solute is lost.

Continue adding deionized water to the flask until the liquid level is close to, but not at, the

calibration mark.

Use a pipette or dropper to add the final drops of deionized water until the bottom of the

meniscus is precisely on the calibration mark.

Stopper the flask and invert it 15-20 times to ensure the solution is thoroughly mixed and

homogenous.

Step 5: Storage and Labeling

Transfer the prepared standard solution to a clean, dry, and clearly labeled storage bottle.

Never store solutions in a volumetric flask.[12]

The label should include:
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Name of the solution: Chromium(III) Nitrate

Concentration: 0.1 M

Date of preparation

Name of the preparer

Store the solution in a cool, dry, and well-ventilated area away from combustible materials.[5]

[9]

Visualization of the Workflow
The following diagram illustrates the logical flow of the protocol for preparing the standard

solution.
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Preparation

Dilution & Finalization

Storage

1. Calculation
(Determine mass of Cr(NO₃)₃·9H₂O)

2. Weighing
(Accurately weigh the calculated mass)

3. Dissolution
(Dissolve solid in ~60% of final volume of H₂O)

4. Transfer
(Transfer solution to volumetric flask)

5. Rinse
(Rinse beaker and add to flask)

6. Dilute to Volume
(Add H₂O to calibration mark)

7. Homogenization
(Stopper and invert flask to mix)

8. Labeling & Storage
(Transfer to labeled bottle and store properly)

End

Start

Click to download full resolution via product page

Caption: Workflow for preparing a standard solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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